3-chloro-7-[(4-fluorobenzyl)oxy]-4-methyl-2H-chromen-2-one
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Overview
Description
Synthesis Analysis
The synthesis of chromen-2-one derivatives, including those similar to 3-chloro-7-[(4-fluorobenzyl)oxy]-4-methyl-2H-chromen-2-one, often involves multi-step chemical reactions. For instance, the synthesis of 6-fluoro-7-chloro-4-oxo-4H-chromene-3-carboxylic acid, a structurally related compound, has been described in detail, showcasing the complexity and specificity required in such chemical syntheses (Barili, Valenti, Artali, Bombieri, & Da re, 2001).
Molecular Structure Analysis
The molecular structure of chromen-2-one derivatives is often characterized using techniques like NMR spectroscopy and X-ray crystallography. For instance, the molecular structure of a related compound, 6-fluoro-7-chloro-4-oxo-4H-chromene-3-carboxylic acid, was determined using these methods, providing insights into the spatial arrangement of atoms and the molecular conformation (Barili et al., 2001).
Chemical Reactions and Properties
Chromen-2-one derivatives participate in various chemical reactions, contributing to their diverse chemical properties. For example, a study on 7-chloro-4-methyl-6-nitro-2H-chromen-2-one, a related compound, demonstrates its potential in forming highly fluorescent derivatives through nucleophilic substitution reactions (Noe, Kornilios, & Lachmann, 2003).
Physical Properties Analysis
Physical properties such as crystalline structure and density are crucial in understanding chromen-2-one derivatives. For example, 6-fluoro-7-chloro-4-oxo-4H-chromene-3-carboxylic acid exhibits specific crystalline properties, with detailed measurements of unit cell dimensions and density (Barili et al., 2001).
Chemical Properties Analysis
The chemical properties of chromen-2-one derivatives, such as reactivity and potential for forming derivatives, are a key area of interest. Studies like the one on 7-chloro-4-methyl-6-nitro-2H-chromen-2-one provide insights into their reactivity and potential applications in fluorescence analysis (Noe et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-7-[(4-fluorophenyl)methoxy]-4-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClFO3/c1-10-14-7-6-13(8-15(14)22-17(20)16(10)18)21-9-11-2-4-12(19)5-3-11/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGFALGPWDPDNKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-7-[(4-fluorobenzyl)oxy]-4-methyl-2H-chromen-2-one |
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